Cas no 83054-60-8 (Benzenamine, 4-[(4-chloro-1-naphthalenyl)oxy]-2,5-dimethyl-)

• Product Name: Benzenamine, 4-[(4-chloro-1-naphthalenyl)oxy]-2,5-dimethyl-
• CAS No: 83054-60-8
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• CID: 678577
• PubChem ID: 13246016
• Update Time: 2025-04-19

Benzenamine, 4-[(4-chloro-1-naphthalenyl)oxy]-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-chloro-1-naphthalenyl)oxy]-2,5-dimethyl-
• 4-(4-chloronaphthalen-1-yl)oxy-2,5-dimethylaniline
• 4-((4-Chloronaphthalen-1-yl)oxy)-2,5-dimethylaniline
• SCHEMBL10965973
• 83054-60-8
• 4-[(4-Chloronaphthalen-1-yl)oxy]-2,5-dimethylaniline
• DTXSID40531702

• Inchi： 1S/C18H16ClNO/c1-11-10-18(12(2)9-16(11)20)21-17-8-7-15(19)13-5-3-4-6-14(13)17/h3-10H,20H2,1-2H3
• InChI Key： VBASHSXVFHYWPP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)OC1C=C(C)C(=CC=1C)N

Computed Properties

• Exact Mass: 297.0920418g/mol
• Monoisotopic Mass: 297.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.2Ų